Cas no 1261501-80-7 (3-Chloro-2-(2-(trifluoromethoxy)phenyl)pyridine)

• Product Name: 3-Chloro-2-(2-(trifluoromethoxy)phenyl)pyridine
• CAS No: 1261501-80-7
• MF: C₁₂H₇ClF₃NO
• MW: 273.638292551041
• CID: 4987496
• Update Time: 2025-05-21

3-Chloro-2-(2-(trifluoromethoxy)phenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2-(2-(trifluoromethoxy)phenyl)pyridine

• Inchi： 1S/C12H7ClF3NO/c13-9-5-3-7-17-11(9)8-4-1-2-6-10(8)18-12(14,15)16/h1-7H
• InChI Key： VALJQYWXXCHQAS-UHFFFAOYSA-N
• SMILES： ClC1=CC=CN=C1C1C=CC=CC=1OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 275
• XLogP3: 4.3
• Topological Polar Surface Area: 22.1

Additional information on 3-Chloro-2-(2-(trifluoromethoxy)phenyl)pyridine

3-Chloro-2-(2-(trifluoromethoxy)phenyl)pyridine: A Comprehensive Overview

3-Chloro-2-(2-(trifluoromethoxy)phenyl)pyridine, also known by its CAS number 1261501-80-7, is a fascinating compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is a derivative of pyridine, a six-membered aromatic ring with one nitrogen atom, which serves as a versatile scaffold for various functional groups. The presence of the trifluoromethoxy group (-OCF3) and the chlorine atom introduces unique electronic and steric properties to the molecule, making it a valuable component in modern chemical research.

The structure of 3-Chloro-2-(2-(trifluoromethoxy)phenyl)pyridine consists of a pyridine ring substituted at the 2-position with a phenyl group that is further substituted at the 2-position with a trifluoromethoxy group. The chlorine atom is located at the 3-position of the pyridine ring. This arrangement creates a molecule with both electron-withdrawing and electron-donating groups, leading to interesting reactivity and potential applications in various chemical reactions.

Recent studies have highlighted the importance of trifluoromethoxy groups in modulating the electronic properties of aromatic compounds. The trifluoromethoxy group is known for its strong electron-withdrawing effect due to the electronegativity of fluorine atoms. This effect can significantly influence the reactivity of the pyridine ring, making it more susceptible to electrophilic substitution reactions. Additionally, the steric bulk introduced by the trifluoromethoxy group can play a role in directing the regioselectivity of such reactions.

The synthesis of 3-Chloro-2-(2-(trifluoromethoxy)phenyl)pyridine typically involves multi-step processes that require careful control over reaction conditions. One common approach involves the Friedel-Crafts alkylation or acylation of pyridine derivatives, followed by subsequent substitution reactions to introduce the trifluoromethoxy group and chlorine atom. The use of transition metal catalysts, such as palladium or copper complexes, has been shown to enhance the efficiency and selectivity of these reactions.

In terms of applications, 3-Chloro-2-(2-(trifluoromethoxy)phenyl)pyridine has found utility in various areas. In medicinal chemistry, this compound serves as a valuable building block for designing bioactive molecules with potential therapeutic applications. Its unique electronic properties make it an attractive candidate for modulating enzyme activity or targeting specific receptors in biological systems.

Moreover, this compound has been explored in materials science for its potential use in organic electronics. The combination of electron-withdrawing and electron-donating groups in its structure can lead to interesting charge transport properties, making it suitable for applications in organic field-effect transistors (OFETs), light-emitting diodes (OLEDs), and photovoltaic devices.

Recent research has also focused on understanding the photophysical properties of 3-Chloro-2-(2-(trifluoromethoxy)phenyl)pyridine. Studies have shown that this compound exhibits strong fluorescence under certain conditions, which could be exploited for sensing applications or as fluorescent markers in biological imaging.

In conclusion, 3-Chloro-2-(2-(trifluoromethoxy)phenyl)pyridine, with its unique structural features and versatile reactivity, continues to be a subject of intense research interest. Its applications span across medicinal chemistry, materials science, and photophysics, underscoring its importance as a valuable compound in modern chemical research.